Cas no 883549-81-3 (3-[(dimethylamino)methyl]-4-propoxybenzaldehyde)

• Product Name: 3-[(dimethylamino)methyl]-4-propoxybenzaldehyde
• CAS No: 883549-81-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 2129867
• PubChem ID: 6483801
• Update Time: 2025-05-20

3-[(dimethylamino)methyl]-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylaminomethyl-4-propoxybenzaldehyde
• 3-[(dimethylamino)methyl]-4-propoxybenzaldehyde
• DB-357076
• 3-Dimethylaminomethyl-4-propoxy-benzaldehyde
• 3-((Dimethylamino)methyl)-4-propoxybenzaldehyde
• AKOS000300682
• 883549-81-3

• MDL： MFCD03180291
• Inchi： 1S/C13H19NO2/c1-4-7-16-13-6-5-11(10-15)8-12(13)9-14(2)3/h5-6,8,10H,4,7,9H2,1-3H3
• InChI Key： OZUQTQBKNRTBSH-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(C=O)=CC=1CN(C)C

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-[(dimethylamino)methyl]-4-propoxybenzaldehyde

Comprehensive Analysis of 3-[(dimethylamino)methyl]-4-propoxybenzaldehyde (CAS No. 883549-81-3): Properties, Applications, and Industry Insights

3-[(dimethylamino)methyl]-4-propoxybenzaldehyde (CAS No. 883549-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a benzaldehyde core substituted with a dimethylaminomethyl group and a propoxy side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₉NO₂, and molecular weight of 221.30 g/mol make it a valuable building block for designing bioactive molecules.

In recent years, the demand for high-purity intermediates like 3-[(dimethylamino)methyl]-4-propoxybenzaldehyde has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 883549-81-3 solubility" or "synthesis routes for 4-propoxybenzaldehyde derivatives," reflecting its relevance in optimizing reaction conditions. The compound's aldehyde functionality allows for diverse transformations, including reductive amination and condensation reactions, which are critical in developing targeted therapeutics.

The compound’s physicochemical properties—such as its melting point (reported between 80–85°C) and solubility in organic solvents like ethanol and DMSO—are frequently discussed in technical forums. These attributes make it suitable for applications in high-throughput screening and combinatorial chemistry. Notably, its electron-rich aromatic system enhances its utility in photocatalysis, a trending topic in green chemistry.

From an industrial perspective, 3-[(dimethylamino)methyl]-4-propoxybenzaldehyde aligns with the growing focus on sustainable synthesis. Queries like "eco-friendly preparation of dimethylamino-substituted aldehydes" highlight the need for energy-efficient protocols. Recent studies explore its role in metal-free catalysis and biodegradable polymer precursors, addressing environmental concerns raised by regulatory bodies.

Quality control of CAS 883549-81-3 is another critical area, with HPLC and NMR being the gold standards for purity verification. Analytical data, including chromatographic retention times and spectroscopic fingerprints, are often requested by procurement specialists to ensure batch consistency—a priority for GMP-compliant manufacturing.

In conclusion, 3-[(dimethylamino)methyl]-4-propoxybenzaldehyde exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to structure-activity relationship (SAR) studies and compatibility with flow chemistry setups position it as a key player in next-generation research. As industries pivot toward precision synthesis, this compound’s role is poised to expand, answering the call for efficient, scalable, and environmentally conscious chemical solutions.